Cas no 1350473-50-5 (2,2-dimethyloxolan-3-amine hydrochloride)

• Product Name: 2,2-dimethyloxolan-3-amine hydrochloride
• CAS No: 1350473-50-5
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD24644810
• CID: 4591760
• PubChem ID: 67001988
• Update Time: 2025-11-02

2,2-dimethyloxolan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2,2-Dimethyltetrahydrofuran-3-yl)amine hydrochloride
• 2,2-dimethyloxolan-3-amine hydrochloride

• MDL： MFCD24644810
• Inchi： 1S/C6H13NO.ClH/c1-6(2)5(7)3-4-8-6;/h5H,3-4,7H2,1-2H3;1H
• InChI Key： IBUJICMFURKSFW-UHFFFAOYSA-N
• SMILES： C1(C)(C(CCO1)N)C.Cl

Computed Properties

• Exact Mass: 151.076
• Monoisotopic Mass: 151.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 90.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2

2,2-dimethyloxolan-3-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 2,2-dimethyloxolan-3-amine hydrochloride

Comprehensive Overview of 2,2-dimethyloxolan-3-amine hydrochloride (CAS No. 1350473-50-5): Properties, Applications, and Industry Insights

The compound 2,2-dimethyloxolan-3-amine hydrochloride (CAS No. 1350473-50-5) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research. This hydrochloride salt derivative of 2,2-dimethyloxolan-3-amine exhibits unique structural features, making it valuable for synthetic applications. Researchers frequently inquire about its synthesis methods, solubility profile, and stability under various conditions, reflecting its growing importance in modern chemistry.

Structurally, 2,2-dimethyloxolan-3-amine hydrochloride contains a tetrahydrofuran (oxolane) ring substituted with two methyl groups at the 2-position and an amine group at the 3-position, which is protonated as a hydrochloride salt. This configuration contributes to its enhanced water solubility compared to the free base form, a property often searched by formulation scientists. The compound's molecular weight and pKa are critical parameters for researchers designing drug delivery systems or catalytic processes.

Recent literature highlights the role of 2,2-dimethyloxolan-3-amine hydrochloride in asymmetric synthesis, particularly as a chiral building block. Its constrained cyclic structure and amine functionality make it suitable for constructing complex molecular architectures, addressing the pharmaceutical industry's demand for stereoselective synthesis. Questions about its enantiomeric purity and chiral separation techniques frequently appear in academic discussions, underscoring its relevance in medicinal chemistry.

From an applications perspective, this compound shows promise in crop protection formulations, where its structural motifs may contribute to bioactive properties. Agricultural researchers are investigating derivatives of 2,2-dimethyloxolan-3-amine for potential plant growth regulation effects, aligning with the global trend toward sustainable agriculture. The hydrochloride salt form offers advantages in formulation stability, a topic of particular interest to agrochemical developers.

Analytical characterization of 1350473-50-5 typically involves HPLC methods for purity assessment and spectroscopic techniques (NMR, IR, MS) for structural confirmation. Quality control laboratories often search for optimized analytical protocols and reference standards for this compound, reflecting its increasing commercial importance. The development of robust QC methodologies remains an active area of research for this material.

In material science, the hydrogen bonding capacity of 2,2-dimethyloxolan-3-amine hydrochloride makes it interesting for designing molecular crystals with specific properties. Researchers exploring crystal engineering frequently investigate such amine hydrochloride derivatives for their potential in creating functional materials. This application connects with broader interests in smart materials and molecular self-assembly.

Safety considerations for handling 2,2-dimethyloxolan-3-amine hydrochloride follow standard laboratory protocols for amine hydrochlorides. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and ventilation systems are recommended during manipulation. These operational aspects generate frequent queries from industrial and academic users implementing good manufacturing practices (GMP) in their workflows.

The commercial availability of CAS 1350473-50-5 has expanded in recent years, with suppliers offering various packaging options from milligram to kilogram quantities. Procurement specialists often search for bulk pricing information and custom synthesis services for this compound, indicating its transition from research-scale to potential production-scale applications. The evolving supply chain dynamics for such specialty chemicals remain a key consideration for end-users.

Looking forward, 2,2-dimethyloxolan-3-amine hydrochloride presents opportunities in green chemistry applications. Researchers are exploring its use in organocatalysis and biodegradable formulations, aligning with industry demands for more sustainable chemical processes. These developments respond to the increasing search volume for eco-friendly synthetic routes and benign alternatives to traditional reagents.

For researchers working with 1350473-50-5, proper storage conditions (typically cool, dry environments) and stability data are essential considerations. Frequently asked questions revolve around shelf life expectations and compatibility with various solvents, reflecting practical concerns in laboratory and industrial settings. These operational aspects significantly influence the compound's utility across different applications.

In conclusion, 2,2-dimethyloxolan-3-amine hydrochloride represents an interesting case study in specialty chemical development. Its dual functionality as both a building block and potential active component continues to generate research interest across multiple disciplines. As synthetic methodologies advance and application studies progress, this compound will likely see expanded utilization in pharmaceutical, agricultural, and material science innovations.